Cas no 53793-79-6 (6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol)

• Product Name: 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol
• CAS No: 53793-79-6
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• MDL: MFCD00489961
• CID: 5672352
• PubChem ID: 5151376
• Update Time: 2025-08-03

6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• AKOS024363984
• 53793-79-6
• 6-(MORPHOLIN-4-YL)-1,3,5-TRIAZINE-2,4-DIOL
• EN300-26960531
• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(4-morpholinyl)-
• 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol

• MDL： MFCD00489961
• Inchi： 1S/C7H10N4O3/c12-6-8-5(9-7(13)10-6)11-1-3-14-4-2-11/h1-4H2,(H2,8,9,10,12,13)
• InChI Key： UZHKDSIOLBEZIH-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(NC(N2)=O)=O)CC1

Computed Properties

• Exact Mass: 198.07529019g/mol
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• pka: 7.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol

Comprehensive Overview of 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol (CAS No. 53793-79-6)

6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol, with the CAS registry number 53793-79-6, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholine-substituted triazine derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

The molecular structure of 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol features a central 1,3,5-triazine ring, which is a nitrogen-rich heterocycle known for its versatility in chemical reactions. The presence of the morpholine moiety enhances the compound's solubility and bioavailability, making it particularly interesting for medicinal chemistry applications. Recent studies have explored its role as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

In the context of green chemistry and sustainable synthesis, CAS 53793-79-6 has been investigated as a potential eco-friendly alternative in certain catalytic processes. Its stability under various pH conditions and thermal resistance make it suitable for industrial-scale applications. Many researchers are currently examining its structure-activity relationships to optimize its performance in different chemical environments, addressing one of the most frequently asked questions in modern chemical research.

The pharmaceutical industry shows particular interest in 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol due to its potential as a precursor for small molecule drugs. Its molecular framework allows for diverse modifications, enabling the creation of compounds with specific biological activities. Recent patent literature reveals growing applications in central nervous system (CNS) therapeutics and metabolic disorder treatments, reflecting current healthcare priorities.

From an analytical chemistry perspective, 53793-79-6 presents interesting challenges and opportunities in characterization. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to study its purity and stability. Quality control professionals often search for reliable analytical methods for this compound, emphasizing the need for standardized protocols in chemical analysis.

The agrochemical sector has explored 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol as a potential component in plant growth regulators and herbicide formulations. Its structural features suggest possible interactions with plant enzyme systems, making it a subject of ongoing research in sustainable agriculture solutions. This aligns with current global trends toward precision farming and reduced environmental impact of agricultural chemicals.

Material science applications of CAS 53793-79-6 have also emerged, particularly in the development of functional polymers and coordination complexes. The compound's ability to form stable complexes with various metal ions has opened possibilities in catalysis and materials engineering. Researchers are actively investigating its potential in energy storage systems and electronic materials, areas of intense scientific and commercial interest.

Safety and handling considerations for 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this chemical. These precautions address common queries from laboratory technicians and safety officers regarding chemical handling procedures.

The commercial availability of 53793-79-6 has increased in recent years, with several specialty chemical suppliers offering it in various purity grades. Procurement specialists often search for bulk quantities and custom synthesis options, reflecting the compound's growing industrial importance. Quality specifications typically include parameters such as HPLC purity and residual solvent content, which are critical for research and production applications.

Future research directions for 6-(Morpholin-4-YL)-1,3,5-triazine-2,4-diol may include exploration of its supramolecular chemistry properties and potential in molecular recognition systems. The compound's hydrogen bonding capabilities and rigid structure make it an interesting candidate for advanced materials design. These developments align with cutting-edge research in nanotechnology and molecular engineering, areas that continue to attract significant scientific and commercial investment.